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Compound of Interest

Compound Name: (2E)-Leocarpinolide F

Cat. No.: B12393294

Get Quote

A Note on (2E)-Leocarpinolide F:

Initial searches for "(2E)-Leocarpinolide F" indicate that this compound, a germacrane-type

sesquiterpenoid, has been isolated from Sigesbeckia orientalis. However, detailed studies on

its mechanism of action, particularly concerning its anti-inflammatory or cytotoxic effects, are

not extensively available in the public domain.

In contrast, a related compound, Leocarpinolide B, has been the subject of multiple studies

investigating its potent anti-inflammatory properties. These studies provide a comprehensive

understanding of its mechanism of action, primarily involving the NF-κB and Nrf2 signaling

pathways.

Given the detailed information available for Leocarpinolide B and the high likelihood of user

interest in the anti-inflammatory potential of this class of compounds, the following application

notes and protocols will focus on Leocarpinolide B.
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Leocarpinolide B (LB) is a sesquiterpene lactone isolated from Sigesbeckia Herba that has

demonstrated significant anti-inflammatory and antioxidant effects. It has been shown to be a

potential therapeutic agent for inflammatory conditions such as rheumatoid arthritis (RA). LB

exerts its effects by modulating key signaling pathways involved in the inflammatory response,

primarily by inhibiting the NF-κB pathway and activating the Nrf2 pathway.

Mechanism of Action:

Leocarpinolide B's primary mechanism of action involves the dual regulation of inflammatory

and antioxidant pathways:

Inhibition of the NF-κB Signaling Pathway: LB directly targets the NF-κB p65 subunit,

inhibiting its DNA binding activity.[1][2][3][4] This leads to a downstream reduction in the

expression of pro-inflammatory cytokines and mediators. Specifically, LB blocks the

degradation of IκBα, which prevents the translocation of the NF-κB p65 subunit to the

nucleus.[3][5]

Activation of the Nrf2 Signaling Pathway: LB promotes the translocation of Nrf2 (nuclear

factor erythroid 2-related factor 2) to the nucleus.[3][5] This results in the increased

expression of antioxidant enzymes, such as heme oxygenase-1 (HO-1), which help to

mitigate oxidative stress associated with inflammation.[3]

These actions collectively lead to the suppression of inflammatory responses in various cell

types, including macrophages and synovial fibroblasts.

Data Presentation:

The following tables summarize the quantitative data from studies on Leocarpinolide B.

Table 1: In Vitro Effects of Leocarpinolide B on Inflammatory Markers
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Cell Line Treatment Concentration Effect Reference

RAW264.7

Macrophages
LPS + LB 5, 10, 20 µM

Dose-dependent

inhibition of NO,

PGE2, IL-6,

TNF-α, and

MCP-1

production.

[3][5]

SW982 Human

Synovial Cells
IL-1β + LB 5, 10, 20 µM

Dose-dependent

inhibition of IL-6

and IL-8

secretion.[1][2]

[1][2]

SW982 Human

Synovial Cells
IL-1β + LB 5, 10, 20 µM

Dose-dependent

inhibition of

proliferation,

migration, and

invasion.[1][2]

[1][2]

Table 2: In Vivo Effects of Leocarpinolide B in a Collagen-Induced Arthritis (CIA) Mouse Model
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Parameter
Treatment
Group

Dosage Outcome Reference

Arthritis Score

and Paw

Swelling

CIA + LB
2.5, 5.0, 10.0

mg/kg

Progressive

reduction in

arthritis scores

and foot swelling.

[2]

[2]

Serum

Inflammatory

Markers

CIA + LB Not specified

Decreased

production of

autoimmune

antibodies and

inflammatory

cytokines.[1][2]

[4]

[1][2][4]

Joint Integrity CIA + LB Not specified

Attenuated joint

damage,

inflammatory

infiltration,

pannus

formation, and

bone erosion.[1]

[2][4]

[1][2][4]

T-cell Population CIA + LB Not specified

Restoration of

the proportion of

T lymphocytes in

the spleen.[1][2]

[1][2]

Experimental Protocols
1. Cell Culture and Treatment:

Cell Lines: RAW264.7 murine macrophages and SW982 human synovial cells are commonly

used.
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Culture Conditions: Cells are maintained in DMEM or RPMI-1640 medium supplemented

with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin at

37°C in a humidified atmosphere with 5% CO2.

Treatment: For inflammatory stimulation, cells are pre-treated with Leocarpinolide B (5, 10,

20 µM) for a specified time (e.g., 1-2 hours) before the addition of an inflammatory stimulus

like lipopolysaccharide (LPS; 1 µg/mL) for macrophages or Interleukin-1 beta (IL-1β; 20

ng/mL) for synovial cells.[1][2]

2. Cytokine and Inflammatory Mediator Measurement (ELISA):

Principle: Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the

concentration of cytokines (e.g., TNF-α, IL-6, IL-8) and other inflammatory mediators (e.g.,

PGE2) in cell culture supernatants or serum.

Protocol:

Collect cell culture supernatant or serum samples.

Use commercially available ELISA kits for the specific analytes.

Follow the manufacturer's instructions for the assay procedure, which typically involves

coating a 96-well plate with a capture antibody, adding samples and standards, adding a

detection antibody, adding a substrate, and measuring the absorbance at a specific

wavelength.

Calculate the concentration of the analyte in the samples based on the standard curve.

3. Western Blot Analysis for Signaling Pathway Proteins:

Principle: Western blotting is used to detect and quantify the expression levels of specific

proteins involved in signaling pathways (e.g., p-p65, IκBα, Nrf2, HO-1).

Protocol:

Lyse treated cells in RIPA buffer to extract total protein.

Determine protein concentration using a BCA assay.
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Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane with 5% non-fat milk or BSA in TBST.

Incubate the membrane with primary antibodies against the target proteins overnight at

4°C.

Wash the membrane and incubate with HRP-conjugated secondary antibodies.

Detect the protein bands using an enhanced chemiluminescence (ECL) system.

Quantify band intensity using densitometry software.

4. NF-κB DNA Binding Activity Assay:

Principle: This assay measures the ability of the NF-κB p65 subunit to bind to its consensus

DNA sequence.

Protocol:

Extract nuclear proteins from treated cells.

Use a commercially available NF-κB p65 transcription factor assay kit.

The assay typically involves a 96-well plate coated with an oligonucleotide containing the

NF-κB consensus site.

Incubate nuclear extracts in the wells, allowing NF-κB p65 to bind to the oligonucleotide.

Add a primary antibody specific to the active form of p65, followed by an HRP-conjugated

secondary antibody.

Add a colorimetric substrate and measure the absorbance.

5. Immunofluorescence for Nrf2 Translocation:

Principle: Immunofluorescence microscopy is used to visualize the subcellular localization of

Nrf2.
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Protocol:

Grow cells on coverslips and treat as described above.

Fix the cells with 4% paraformaldehyde and permeabilize with 0.1% Triton X-100.

Block with 1% BSA.

Incubate with a primary antibody against Nrf2.

Wash and incubate with a fluorescently labeled secondary antibody.

Counterstain the nuclei with DAPI.

Mount the coverslips and visualize the cells using a fluorescence microscope.
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Caption: NF-κB signaling pathway inhibition by Leocarpinolide B.
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Caption: Nrf2 signaling pathway activation by Leocarpinolide B.
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Caption: General experimental workflow for studying Leocarpinolide B.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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